1-(Ethylsulfonyl)piperidine-3-carboxylic acid
Overview
Description
1-(Ethylsulfonyl)piperidine-3-carboxylic acid is a chemical compound with the molecular formula C8H15NO4S and a molecular weight of 221.27 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 1-(Ethylsulfonyl)piperidine-3-carboxylic acid consists of 8 carbon atoms, 15 hydrogen atoms, 1 nitrogen atom, 4 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
1-(Ethylsulfonyl)piperidine-3-carboxylic acid has a predicted melting point of 139.85° C, a predicted boiling point of 398.8° C at 760 mmHg, a predicted density of 1.3 g/cm3, and a predicted refractive index of n20D 1.54 .Scientific Research Applications
Role in Drug Design
Piperidines, including 1-(Ethylsulfonyl)piperidine-3-carboxylic acid, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis of Piperidine Derivatives
This compound is used in the synthesis of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . These derivatives have a wide range of applications in the pharmaceutical industry .
Pharmacological Applications
Piperidine derivatives, including those derived from 1-(Ethylsulfonyl)piperidine-3-carboxylic acid, have a wide range of pharmacological applications . They are used in the discovery and biological evaluation of potential drugs .
Anticonvulsant Activity
Novel Schiff bases of 1-(2-Aminoethyl)piperidine-3-carboxylic acid, which can be synthesized from 1-(Ethylsulfonyl)piperidine-3-carboxylic acid, have been screened for anticonvulsant activity . Some of these compounds have shown considerable in vitro permeability across the blood-brain barrier (BBB) and have been further screened for in vivo anticonvulsant activity .
Inhibitor of GABA Uptake
1-(Ethylsulfonyl)piperidine-3-carboxylic acid is an inhibitor of GABA (γ-aminobutyric acid) uptake . GABA is the main inhibitory neurotransmitter in the brain of mammals that plays a considerable role in the pathogenesis of epilepsy .
Proteomics Research
1-(Ethylsulfonyl)piperidine-3-carboxylic acid is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions .
Safety and Hazards
properties
IUPAC Name |
1-ethylsulfonylpiperidine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO4S/c1-2-14(12,13)9-5-3-4-7(6-9)8(10)11/h7H,2-6H2,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZHIQGPZSGQQQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCCC(C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Ethylsulfonyl)piperidine-3-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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